Cas no 2711075-70-4 ((2-(difluoromethyl-d)phenyl-3,4,5,6-d4)boronic acid)

• Product Name: (2-(difluoromethyl-d)phenyl-3,4,5,6-d4)boronic acid
• CAS No: 2711075-70-4
• MF: C₇H₇BF₂O₂
• MW: 176.96789765358
• CID: 6831287
• PubChem ID: 172400084
• Update Time: 2025-02-24

(2-(difluoromethyl-d)phenyl-3,4,5,6-d4)boronic acid Chemical and Physical Properties

Names and Identifiers

• 2711075-70-4
• (2-(difluoromethyl-d)phenyl-3,4,5,6-d4)boronic acid
• CS-19014

• Inchi： 1S/C7H7BF2O2/c9-7(10)5-3-1-2-4-6(5)8(11)12/h1-4,7,11-12H/i1D,2D,3D,4D,7D
• InChI Key： RTUHFDBTYFIWMU-HYHZMVBYSA-N
• SMILES： FC([2H])(C1C([2H])=C([2H])C([2H])=C([2H])C=1B(O)O)F

Computed Properties

• Exact Mass: 177.0820997Da
• Monoisotopic Mass: 177.0820997Da
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų